Cas no 2228695-16-5 (4-(3-bromoprop-1-en-2-yl)-1-ethoxy-2-methoxybenzene)

• Product Name: 4-(3-bromoprop-1-en-2-yl)-1-ethoxy-2-methoxybenzene
• CAS No: 2228695-16-5
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 6191037
• PubChem ID: 165640461
• Update Time: 2025-06-27

4-(3-bromoprop-1-en-2-yl)-1-ethoxy-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromoprop-1-en-2-yl)-1-ethoxy-2-methoxybenzene
• 2228695-16-5
• EN300-1934183

• Inchi： 1S/C12H15BrO2/c1-4-15-11-6-5-10(9(2)8-13)7-12(11)14-3/h5-7H,2,4,8H2,1,3H3
• InChI Key： GXWUNQWSFNACQE-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=CC(=C(C=1)OC)OCC

Computed Properties

• Exact Mass: 270.02554g/mol
• Monoisotopic Mass: 270.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 18.5Ų

Additional information on 4-(3-bromoprop-1-en-2-yl)-1-ethoxy-2-methoxybenzene

Comprehensive Overview of 4-(3-bromoprop-1-en-2-yl)-1-ethoxy-2-methoxybenzene (CAS No. 2228695-16-5)

4-(3-bromoprop-1-en-2-yl)-1-ethoxy-2-methoxybenzene (CAS No. 2228695-16-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic research. This compound, characterized by its unique bromopropenyl and methoxybenzene moieties, serves as a versatile intermediate in the synthesis of complex molecules. Its structural features make it particularly valuable for applications in pharmaceutical development, agrochemical formulations, and advanced material engineering.

The growing interest in 4-(3-bromoprop-1-en-2-yl)-1-ethoxy-2-methoxybenzene is driven by its potential role in the development of novel bioactive compounds. Researchers are increasingly exploring its utility in drug discovery, particularly in the design of small-molecule inhibitors and therapeutic agents. Its bromine substituent offers a reactive site for further functionalization, enabling the creation of diverse derivatives with tailored properties. This adaptability aligns with current trends in precision medicine and targeted therapy, where customized molecular structures are essential for addressing specific biological pathways.

In addition to its pharmaceutical applications, CAS No. 2228695-16-5 is also being investigated for its potential in material science. The compound's aromatic core and ethoxy-methoxy substituents contribute to its stability and solubility, making it a candidate for use in organic electronics and polymer chemistry. As the demand for sustainable materials and green chemistry solutions rises, this compound's eco-friendly synthesis routes and functional versatility position it as a promising component in next-generation materials.

From a synthetic perspective, 4-(3-bromoprop-1-en-2-yl)-1-ethoxy-2-methoxybenzene exemplifies the convergence of traditional organic synthesis and modern catalytic methods. Recent advancements in cross-coupling reactions and catalytic bromination have streamlined its production, reducing costs and improving yields. These innovations are particularly relevant in the context of industrial scalability, where efficiency and reproducibility are critical for commercial viability.

The compound's relevance extends to academic research, where it is frequently employed as a model substrate for studying reaction mechanisms and stereochemical outcomes. Its well-defined structure and reactivity profile make it an ideal candidate for mechanistic studies and methodology development. This dual role as both a practical intermediate and a theoretical tool underscores its importance in advancing chemical knowledge and synthetic methodologies.

As the scientific community continues to explore the potential of 4-(3-bromoprop-1-en-2-yl)-1-ethoxy-2-methoxybenzene, its applications are expected to expand further. Ongoing research is focused on optimizing its synthetic routes, enhancing its functional group compatibility, and exploring its biological activity. These efforts are aligned with broader trends in chemical innovation and interdisciplinary research, where compounds like this play a pivotal role in bridging gaps between chemistry, biology, and materials science.

In summary, 4-(3-bromoprop-1-en-2-yl)-1-ethoxy-2-methoxybenzene (CAS No. 2228695-16-5) represents a compelling example of how specialized organic compounds can drive progress across multiple scientific disciplines. Its unique properties, combined with its broad applicability, make it a valuable asset for researchers and industries alike. As the demand for innovative chemical solutions grows, this compound is poised to remain at the forefront of scientific discovery and technological advancement.